molecular formula C9H12F2O3 B8275304 Isopropyl 1-(difluoromethyl)-3-oxocyclobutanecarboxylate

Isopropyl 1-(difluoromethyl)-3-oxocyclobutanecarboxylate

Cat. No.: B8275304
M. Wt: 206.19 g/mol
InChI Key: STOWMFDOZUOAKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isopropyl 1-(difluoromethyl)-3-oxocyclobutanecarboxylate is a useful research compound. Its molecular formula is C9H12F2O3 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12F2O3

Molecular Weight

206.19 g/mol

IUPAC Name

propan-2-yl 1-(difluoromethyl)-3-oxocyclobutane-1-carboxylate

InChI

InChI=1S/C9H12F2O3/c1-5(2)14-8(13)9(7(10)11)3-6(12)4-9/h5,7H,3-4H2,1-2H3

InChI Key

STOWMFDOZUOAKE-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)C1(CC(=O)C1)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of Intermediate 304B (300 mg, 1.189 mmol) was added a conc. aq. solution of HCl (0.457 mL, 5.94 mmol) and the reaction mass was stirred at RT for 48 h. The reaction was quenched with water and extracted with DCM (2×25 mL). The organic layer was washed with water, a 10% aq. solution of NaHCO3, dried over Na2SO4, filtered and the filtrate concentrated. The crude product was purified by silica gel chromatography (4 g REDISEP® column, eluting with 25% ethyl acetate in hexanes). Fractions containing the product were combined and evaporated to afford Intermediate 304C as a pale yellow liquid (150 mg, 61%). 1H NMR (400 MHz, chloroform-d) δ ppm 6.40 (s, 1H), 5.15 (s, 1H), 3.33-3.51 (m, 4H), 1.23-1.33 (m, 6H).
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
0.457 mL
Type
reactant
Reaction Step One
Yield
61%

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